![molecular formula C18H12BrNS B1585131 10-(4-bromophenyl)-10H-phenothiazine CAS No. 63524-03-8](/img/structure/B1585131.png)
10-(4-bromophenyl)-10H-phenothiazine
Overview
Description
Phenothiazines are a class of organic compounds that have a three-ring structure which includes a diazine ring . The compound “10-(4-bromophenyl)-10H-phenothiazine” would be a derivative of phenothiazine, with a bromophenyl group attached .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through various methods. For instance, compounds containing a 4-bromophenyl moiety have been synthesized through reactions involving palladium catalysts .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques such as X-ray diffraction . These techniques can provide information about the arrangement of atoms within the molecule and the nature of the chemical bonds.Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, 5-(4-bromophenyl)-4,6-dichloropyrimidine was arylated with several aryl/heteroaryl boronic acids via the Suzuki cross-coupling reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the interlayer space of montmorillonite was enlarged from 16.24 to 22.21 Å by introduction of APTES .Scientific Research Applications
Photovoltaic Applications
Phenothiazine is notably used in photovoltaic applications. A study by Buene et al. (2019) explored the structural diversity within the class of phenothiazine sensitizers for dye-sensitized solar cells. They investigated the effects of different geometries and substituents on the phenothiazine molecule, revealing insights into optimizing its use in solar cells (Buene, Hagfeldt, & Hoff, 2019).
Antimicrobial Activity
Haralanova et al. (2021) synthesized a phenothiazine derivative with notable inhibitory activity against certain yeasts and molds, demonstrating the compound's potential in antimicrobial applications (Haralanova et al., 2021).
Chemical Catalysis
Discekici et al. (2015) reported the use of a phenothiazine derivative as a metal-free photocatalyst for dehalogenation reactions. This application is significant in chemical synthesis and environmental remediation (Discekici et al., 2015).
Fluorescence and Optical Studies
Phenothiazine-flavin dyads have been characterized for their absorption and fluorescence properties by Shirdel et al. (2007). These studies are crucial for developing new optical materials and understanding light-matter interactions (Shirdel et al., 2007).
Organic Electronics
Wu et al. (2010) synthesized phenothiazine dyes containing thiophene for application in dye-sensitized solar cells. These dyes demonstrated high performance and stability, underscoring the potential of phenothiazine in organic electronics (Wu et al., 2010).
Safety and Hazards
Future Directions
While specific future directions for “10-(4-bromophenyl)-10H-phenothiazine” were not found, research into similar compounds is ongoing. For example, novel compounds containing an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety have shown promising potential for developing novel antimicrobial agents .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, which could potentially be the targets of this compound .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in their function .
Biochemical Pathways
Related compounds have been shown to influence various biochemical pathways, which could potentially be affected by this compound .
Pharmacokinetics
The pharmacokinetic properties of similar compounds suggest that this compound may have comparable characteristics .
Result of Action
Based on the effects of related compounds, it can be inferred that this compound may have similar effects .
Action Environment
It can be inferred from related compounds that environmental factors may play a role in its action .
properties
IUPAC Name |
10-(4-bromophenyl)phenothiazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12BrNS/c19-13-9-11-14(12-10-13)20-15-5-1-3-7-17(15)21-18-8-4-2-6-16(18)20/h1-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOLVTMISRQOMPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C4=CC=C(C=C4)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40348574 | |
Record name | 10-(4-bromophenyl)-10H-phenothiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63524-03-8 | |
Record name | 10-(4-bromophenyl)-10H-phenothiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40348574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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